Isobutyl butyrate
CAS No.: 539-90-2
VCID: VC0008406
Molecular Formula: C8H16O2
Molecular Weight: 144.21 g/mol
* For research use only. Not for human or veterinary use.
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Description | Isobutyl butyrate is an aliphatic ester used as a food flavoring agent due to its fruity odor . It occurs naturally in various fruits such as apples, bananas, and strawberries, as well as in cheeses, wines, and honey . Its odor is often described as having notes of apple or pineapple, while its taste is sweet, with a rum-like flavor . This colorless to almost colorless liquid is only slightly soluble in water but mixes well with alcohol and oils . This chemical compound is created through the esterification of butyric acid with isobutyl alcohol, typically using concentrated sulfuric acid as a catalyst . It can also be produced by the enzymatic action of hog pancreas on a mixture of isobutyl alcohol and butyric acid without water . It is used to create apple, banana, peach, and pineapple flavors in products like ice cream and confectionery . Another similar compound is Isobutyl isobutyrate, a colorless, clear liquid with a fruity odor, which is also used as a food flavoring . Additionally, it functions as an insect repellent and in the creation of lacquers, thinners, and perfumes . |
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CAS No. | 539-90-2 |
Product Name | Isobutyl butyrate |
Molecular Formula | C8H16O2 |
Molecular Weight | 144.21 g/mol |
IUPAC Name | 2-methylpropyl butanoate |
Standard InChI | InChI=1S/C8H16O2/c1-4-5-8(9)10-6-7(2)3/h7H,4-6H2,1-3H3 |
Standard InChIKey | RGFNRWTWDWVHDD-UHFFFAOYSA-N |
SMILES | CCCC(=O)OCC(C)C |
Canonical SMILES | CCCC(=O)OCC(C)C |
Synonyms | N-BUTYRIC ACID ISOBUTYL ESTER;2-methyl-1-butylbutanoate;Butanoic acid, methyl propyl ester;Butanoicacid,2-methylpropylester;butanoicacid2-methylpropylester;Butyric acid, isobutyl ester;butyricacid,isobutylester;butyricacidisobutylester |
Reference | 1: Jaleta KT, Hill SR, Birgersson G, Tekie H, Ignell R. Chicken volatiles repel host-seeking malaria mosquitoes. Malar J. 2016 Jul 21;15(1):354. doi: 10.1186/s12936-016-1386-3. PubMed PMID: 27439360; PubMed Central PMCID: PMC4955153. 2: Cervera-Villanueva JM, Viveros-Ceballos JL, Linzaga-Elizalde I, Ordóñez M. Practical synthesis of novel phosphonopeptides containing Aib(P). J Pept Sci. 2016 Feb;22(2):70-5. doi: 10.1002/psc.2841. Epub 2015 Dec 21. PubMed PMID: 26688195. 3: Trinh CT, Liu Y, Conner DJ. Rational design of efficient modular cells. Metab Eng. 2015 Nov;32:220-31. doi: 10.1016/j.ymben.2015.10.005. Epub 2015 Oct 21. PubMed PMID: 26497627. 4: Nojiri M, Hibi M, Shizawa H, Horinouchi N, Yasohara Y, Takahashi S, Ogawa J. Imidase catalyzing desymmetric imide hydrolysis forming optically active 3-substituted glutaric acid monoamides for the synthesis of gamma-aminobutyric acid (GABA) analogs. Appl Microbiol Biotechnol. 2015 Dec;99(23):9961-9. doi: 10.1007/s00253-015-6812-x. Epub 2015 Jul 24. PubMed PMID: 26205522. 5: Thiesen L, Kehler J, Clausen RP, Frølund B, Bundgaard C, Wellendorph P. In Vitro and In Vivo Evidence for Active Brain Uptake of the GHB Analog HOCPCA by the Monocarboxylate Transporter Subtype 1. J Pharmacol Exp Ther. 2015 Aug;354(2):166-74. doi: 10.1124/jpet.115.224543. Epub 2015 May 18. PubMed PMID: 25986445. |
PubChem Compound | 10885 |
Last Modified | Sep 12 2023 |
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